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Compound of Interest

Compound Name: 2-Propylsulfanylmethyl-furan

CAS No.: 1883-77-8

Cat. No.: B14005115

Get Quote

As a highly volatile furan-thioether, 2-propylsulfanylmethyl-furan (commonly referred to as

furfuryl propyl sulfide) presents unique logistical challenges in laboratory environments. Widely

utilized in flavor chemistry and drug development for its distinct organoleptic properties, this

compound possesses an extremely low odor threshold.

Directly disposing of this chemical into standard organic waste carboys is a critical operational

error. It inevitably leads to vapor escape, severe laboratory odor complaints, and potential

facility evacuations. To build a self-validating safety culture, drug development professionals

must move beyond simple dilution and employ oxidative quenching—a process that

permanently alters the chemical's structure to eliminate its volatility and odor prior to final

disposal[2].

Physicochemical Profile & Disposal Implications
Understanding the physical properties of 2-propylsulfanylmethyl-furan is the first step in

designing a safe disposal mechanism.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b14005115#bc-rfq
https://www.benchchem.com/product/b14005115/docs?utm_src=pdf-body#2-propylsulfanylmethyl-furan-comprehensive-disposal-and-operational-safety-protocol
https://www.benchchem.com/product/b14005115/docs?utm_src=pdf-body#2-propylsulfanylmethyl-furan-comprehensive-disposal-and-operational-safety-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14005115?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Expert Note on Database Discrepancies: When referencing safety databases, be aware that

some repositories (such as PubChem CID 528330) occasionally misattribute the synonym

"furfuryl propyl sulfide" to a cyclopentadiene derivative (C9H14S)[1]. The correct furan-based

structure is rigorously defined below [3].

Property Value
Causality / Impact on
Disposal

IUPAC Name 2-(propylsulfanylmethyl)furan

Defines the reactive furan ring

and oxidizable thioether

moiety.

Molecular Formula C8H12OS

Accurate formula required for

stoichiometric oxidant

calculations [3].

Molecular Weight 156.25 g/mol

Used to determine the molar

equivalents of bleach needed

for quenching.

Odor Threshold < 1 part per billion (ppb)

Mandates strict fume hood

handling; prohibits direct

disposal into open waste.

Solubility Insoluble in water

Requires a water-miscible co-

solvent (e.g., methanol) for

aqueous oxidation.

Specific Gravity ~1.01 - 1.02

Slightly denser than water; will

phase-separate without

vigorous stirring.

The Oxidative Quenching Methodology
To safely dispose of 2-propylsulfanylmethyl-furan, we must exploit the reactivity of its sulfur

atom. By introducing a strong oxidizing agent such as Sodium Hypochlorite (NaOCl, standard

household bleach) or 30% Hydrogen Peroxide ( H2​O2​), we force the volatile thioether through

a two-step oxidation process.
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The sulfur atom is first oxidized to a sulfoxide, and subsequently to a sulfone. Sulfones are

highly polar, non-volatile, and completely odorless, rendering the waste safe for standard

hazardous waste transport [2].
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Stepwise oxidative quenching of 2-propylsulfanylmethyl-furan to its corresponding sulfone.

Step-by-Step Deodorization & Disposal Protocol
This protocol is a self-validating system: the success of the chemical neutralization is

empirically confirmed by the complete cessation of the compound's characteristic odor.

Phase 1: Setup and Segregation
Isolate the Environment: Perform all operations inside a certified chemical fume hood with

the sash lowered to the optimal working height.

Don Advanced PPE: Wear nitrile gloves (double-gloving is recommended due to the

chemical's permeation potential), a lab coat, and splash goggles.

Prepare the Co-Solvent: Because 2-propylsulfanylmethyl-furan is water-insoluble, transfer

the waste chemical into a large Erlenmeyer flask and dissolve it in 3 to 4 volumes of a water-

miscible solvent (e.g., Methanol or Ethanol). Causality: This ensures the aqueous bleach can

physically interact with the thioether in a homogenous solution.

Phase 2: The Quenching Reaction
Cool the System: Place the Erlenmeyer flask in an ice-water bath. Causality: The oxidation of

organosulfur compounds is highly exothermic. Cooling prevents the solvent from boiling and

releasing unreacted thioether vapors.

Add the Oxidant: Begin magnetic stirring. Slowly, dropwise, add an excess of 5-10%

aqueous Sodium Hypochlorite (NaOCl). Use at least 3 molar equivalents of NaOCl to ensure
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complete conversion to the sulfone.

Agitate and React: Allow the mixture to stir vigorously for 1 to 2 hours at room temperature

after the initial addition is complete.

Phase 3: Validation and Logistics
Odor Validation: Carefully waft the air above the flask. If the characteristic savory/sulfurous

odor persists, add an additional 10 mL of NaOCl and stir for another 30 minutes. The system

is self-validated when the odor is entirely replaced by a faint bleach scent.

Final Packaging: Transfer the neutralized, odorless solution into a heavy-duty, Teflon-lined or

glass hazardous waste container.

Manifesting: Label the container strictly as: "Aqueous Hazardous Waste: Oxidized

Organosulfur Compounds (Contains Methanol, Bleach, Sulfones)." Do not mix this with

general organic solvent waste to prevent unexpected redox reactions.

Emergency Spill Response Workflow
In the event of an accidental drop or vessel rupture, immediate containment is required to

prevent the vapors from entering the facility's HVAC system.
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Emergency spill response and neutralization workflow for volatile furan-thioethers.

Spill Execution Steps:
Evacuate: Immediately clear personnel from the immediate area to prevent inhalation of

concentrated vapors.

Contain: Surround and cover the spill with an inert, non-combustible absorbent material such

as dry sand, earth, or vermiculite. Never use combustible materials like sawdust.

In-Situ Neutralization: Lightly spray the absorbent mound with a 5% NaOCl solution to begin

quenching the surface-level vapors immediately.

Mechanical Collection: Use a non-sparking shovel or scoop to transfer the saturated

absorbent into a sealable, rigid hazardous waste bucket. Seal tightly and arrange for
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immediate pickup by a licensed environmental disposal contractor [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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